Cas no 141205-32-5 (2H-Pyrrol-2-one,1-[N-[(2R,4R)-2,4-dimethyl-1-oxooctyl]-N-methyl-L-leucyl-O-acetyl-L-threonyl-N-methyl-L-valyl-L-prolyl]-1,5-dihydro-5-methyl-,(5S)-)

• Product Name: 2H-Pyrrol-2-one,1-[N-[(2R,4R)-2,4-dimethyl-1-oxooctyl]-N-methyl-L-leucyl-O-acetyl-L-threonyl-N-methyl-L-valyl-L-prolyl]-1,5-dihydro-5-methyl-,(5S)-
• CAS No: 141205-32-5
• MF: C₃₉H₆₅N₅O₈
• MW: 731.962111234665
• CID: 160947
• PubChem ID: 5492612
• Update Time: 2024-11-04

2H-Pyrrol-2-one,1-[N-[(2R,4R)-2,4-dimethyl-1-oxooctyl]-N-methyl-L-leucyl-O-acetyl-L-threonyl-N-methyl-L-valyl-L-prolyl]-1,5-dihydro-5-methyl-,(5S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1-[N-[(2R,4R)-2,4-dimethyl-1-oxooctyl]-N-methyl-L-leucyl-O-acetyl-L-threonyl-N-methyl-L-valyl-L-prolyl]-1,5-dihydro-5-methyl-,(5S)-
• [(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[methyl-[(2S)-3-methyl-1-[(2S)-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-1-oxobutan-2-yl
• 2H-Pyrrol-2-one,1-[N-[(2R,4R)-2,4-dimethyl-1-oxooctyl]-N-methyl-L-leucyl-O-acetyl-L-threonyl-N...
• 2H-Pyrrol-2-one,1-[N-[(2R,4R)-2,4-dimethyl-1-oxooctyl]-N-methyl-L-leucyl-O-acetyl-L-threonyl-N-methyl-L-valyl-L-prolyl]-1,5-d
• Monomethyl Auristatin F
• (1R,2S)-3-({N-[(2R,4R)-2,4-dimethyloctanoyl]-N-methyl-L-leucyl}amino)-1-methyl-2-{methyl[(1S)-2-methyl-1-{[(2S)-2-{[(2S)-2-methyl-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]carbonyl}pyrrolidin-1-yl]carbonyl}propyl]amino}-3-oxopropyl acetate
• Microcolin B
• Threoninamide, N-(2,4-dimethyl-1-oxooctyl)-N-methylleucyl-N-(1-((2-((2,5-dihydro-2-methyl-5-oxo-1H-pyrrol-1-yl)carbonyl)-1-pyrrolidinyl)carbonyl)-2-methylpropyl)-N-methyl-, acetate (ester)
• 2H-Pyrrol-2-one, 1-[N-[(2R,4R)-2,4-dimethyl-1-oxooctyl]-N-methyl-L-leucyl-O-acetyl-L-threonyl-N-methyl-L-valyl-L-prolyl]-1,5-dihydro-5-methyl-, (5S)-
• [(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[methyl-[(2S)-3-methyl-1-[(2S)-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-1-oxobutan-2-yl]amino]-4-oxobutan-2-yl] acetate
• DTXSID00161600

• Inchi： 1S/C39H65N5O8/c1-13-14-16-25(6)22-26(7)36(48)41(11)31(21-23(2)3)35(47)40-33(28(9)52-29(10)45)38(50)42(12)34(24(4)5)39(51)43-20-15-17-30(43)37(49)44-27(8)18-19-32(44)46/h18-19,23-28,30-31,33-34H,13-17,20-22H2,1-12H3,(H,40,47)/t25-,26-,27+,28-,30+,31+,33+,34+/m1/s1
• InChI Key： MNASOWORUXKEPP-APCQCXEZSA-N
• SMILES： N1(C(=O)[C@@H]2CCCN2C(=O)[C@H](C(C)C)N(C(=O)[C@H]([C@H](OC(C)=O)C)NC(=O)[C@H](CC(C)C)N(C(=O)[C@H](C)C[C@H](C)CCCC)C)C)[C@@H](C)C=CC1=O

Computed Properties

• Exact Mass: 731.483314
• Monoisotopic Mass: 731.483314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 19
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6
• Topological Polar Surface Area: 154

Experimental Properties

• Density: 1.117±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 835.9°Cat760mmHg
• Flash Point: 459.3°C
• Refractive Index: 1.516
• Solubility: Insuluble (5.9E-3 g/L) (25 ºC),
• PSA: 157.20000
• LogP: 4.65200
• pka: 13.10±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides